2-(2-((3,5-dimethoxybenzyl)thio)thiazol-4-yl)-N-(3-fluoro-4-methylphenyl)acetamide
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Description
2-(2-((3,5-dimethoxybenzyl)thio)thiazol-4-yl)-N-(3-fluoro-4-methylphenyl)acetamide is a useful research compound. Its molecular formula is C21H21FN2O3S2 and its molecular weight is 432.53. The purity is usually 95%.
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Scientific Research Applications
Anti-inflammatory Activity
Compounds structurally related to the one have shown significant anti-inflammatory activity. For instance, a series of acetamide derivatives synthesized by Sunder et al. (2013) demonstrated significant anti-inflammatory properties, with certain derivatives showing notable effectiveness in assays (Sunder & Maleraju, 2013).
Antipsychotic Agents
Compounds with similar structural features have been evaluated for their antipsychotic potential. Wise et al. (1987) described the synthesis and pharmacological evaluation of a series of 1,3-dialkyl-4-(iminoarylmethyl)-1H-pyrazol-5-ols, revealing an antipsychotic-like profile in behavioral animal tests without interacting with dopamine receptors, indicating a novel mechanism of action (Wise et al., 1987).
Anticancer Activity
Several studies have synthesized and tested compounds for anticancer activity, showing promising results against various cancer cell lines. Osmaniye et al. (2018) synthesized new benzothiazole acylhydrazones, evaluating their probable anticancer activity against multiple cancer cell lines, including glioma and lung adenocarcinoma, highlighting the potential therapeutic applications of such compounds (Osmaniye et al., 2018). Similarly, Yurttaş et al. (2015) reported the synthesis of N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives with significant anticancer activity, underscoring the versatility of thiazole derivatives in cancer research (Yurttaş, Tay, & Demirayak, 2015).
Src Kinase Inhibitory and Anticancer Activities
Fallah-Tafti et al. (2011) synthesized thiazolyl N-benzyl-substituted acetamide derivatives, evaluating their Src kinase inhibitory and anticancer activities, revealing that certain derivatives exhibited inhibition of cell proliferation in various cancer cell lines, including colon carcinoma and leukemia (Fallah-Tafti et al., 2011).
Properties
IUPAC Name |
2-[2-[(3,5-dimethoxyphenyl)methylsulfanyl]-1,3-thiazol-4-yl]-N-(3-fluoro-4-methylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21FN2O3S2/c1-13-4-5-15(8-19(13)22)23-20(25)9-16-12-29-21(24-16)28-11-14-6-17(26-2)10-18(7-14)27-3/h4-8,10,12H,9,11H2,1-3H3,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZLHVPULDPSXGOZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)CC2=CSC(=N2)SCC3=CC(=CC(=C3)OC)OC)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21FN2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
432.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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